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Compound of Interest

Compound Name: 4-Chloro-2-fluoroiodobenzene

Cat. No.: B1635626

An In-depth Technical Guide to 4-Chloro-2-fluoroiodobenzene: Safety, Handling, and
Scientific Context

For the modern researcher, scientist, and drug development professional, a comprehensive
understanding of chemical reagents is paramount to ensuring both laboratory safety and
experimental success. This guide provides a detailed examination of 4-Chloro-2-
fluoroiodobenzene (CAS No: 116272-42-5), a versatile halogenated aromatic compound.[1][2]
[3] Moving beyond a standard safety data sheet, this document contextualizes safety protocols
with scientific rationale, offering field-proven insights for its effective and safe utilization in
advanced chemical synthesis.

Compound Profile and Significance

4-Chloro-2-fluoroiodobenzene, also known as 5-Chloro-2-fluoroiodobenzene, is a
polysubstituted benzene derivative with the molecular formula CeHsCIFI and a molecular
weight of 256.44 g/mol .[1][2] Its significance in the pharmaceutical and organic chemistry
sectors stems from the unigue reactivity imparted by the strategic placement of its halogen
atoms. The fluorine atom can enhance the metabolic stability and bioavailability of drug
candidates, while the iodine atom serves as a reactive site for various cross-coupling reactions,
a cornerstone of modern medicinal chemistry.[4] This makes it a valuable intermediate in the
synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs)
such as anti-cancer and antiviral drugs.[4][5]
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Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-Chloro-2-fluoroiodobenzene is classified as a hazardous substance. The primary
hazards are acute oral toxicity and serious eye irritation.[1] Some safety data sheets also
indicate that it causes skin irritation and may cause respiratory irritation.[6][7]

GHS Pictogram:

le.Skull and Crossbones

Signal Word:Danger[1]

Hazard Statements:

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[6][7]

H319: Causes serious eye irritation.[1][6][7]

H335: May cause respiratory irritation.[6][7][8]

Precautionary Statements: A comprehensive list of precautionary statements is crucial for safe
handling. Key statements include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][7]
e P264: Wash skin thoroughly after handling.[6][7]
» P280: Wear protective gloves/ eye protection/ face protection.[6][7]

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][6][7]
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It is important to note that the toxicological properties of this compound have not been
thoroughly investigated, which necessitates a cautious approach to handling.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Chloro-2-fluoroiodobenzene is
provided in the table below.

Property Value Source(s)
CAS Number 116272-42-5 [1]
Molecular Formula CeHsCIFI [11[2]
Molecular Weight 256.44 g/mol [1112]
Appearance C.:Ieér colorless to light yellow 7]

liquid
Boiling Point 217 °C (lit.)
Density 1.98 g/mL at 25 °C (lit.) [7]
Refractive Index n20/D 1.606 (lit.) [7]
Flash Point >230 °F (>110 °C) - closed cup  [7]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize risk. The following
provides a detailed workflow for the safe management of 4-Chloro-2-fluoroiodobenzene in a
laboratory setting.

Engineering Controls

The primary line of defense is to handle this compound in a well-ventilated area.[7] A chemical
fume hood is mandatory to control exposure to vapors.[9] An eyewash station and safety
shower must be readily accessible in the immediate work area.[10]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical. The following are minimum requirements:

o Eye and Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles are required.[1] A face shield should be worn if there is a risk of
splashing.

¢ Skin Protection:

o Gloves: Handle with chemical-resistant gloves that have been inspected prior to use.[1]
Use proper glove removal technique to avoid skin contact.[1] Dispose of contaminated
gloves after use in accordance with laboratory and local regulations.[1]

o Protective Clothing: Impervious clothing, such as a lab coat, is necessary to prevent skin
contact.[1] For larger quantities or in situations with a higher risk of exposure, chemical-
resistant coveralls may be appropriate.[11]

» Respiratory Protection: For nuisance exposures, a P95 (US) or P1 (EU EN 143) patrticle
respirator may be used.[1] For higher-level protection, a type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143) respirator cartridge is recommended.[1] All respirators and their
components must be tested and approved under appropriate government standards such as
NIOSH (US) or CEN (EU).[1]

Handling Procedures

e Avoid contact with skin and eyes.[1]

e Avoid the formation of dust and aerosols.[1]

e Wash hands thoroughly after handling and before breaks.[1]

o Take precautionary measures against static discharge.[9]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[1][7]

» Keep the container tightly closed.[1][7]
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e This compound is light-sensitive; therefore, it should be stored protected from light.[2][6]

e Some sources recommend storing under an inert gas as the compound may be hygroscopic.

[1]

Emergency Procedures

In the event of an accidental exposure or release, the following procedures should be followed
immediately.

First-Aid Measures

o General Advice: Consult a physician and show them the safety data sheet.[1]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Immediately call a POISON CENTER or doctor/physician.[1]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[1]

» Environmental Precautions: Do not let the product enter drains.[1]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]
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» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[9]

Disposal Considerations

Dispose of this chemical and its container through a licensed professional waste disposal
service.[1] The product may be burned in a chemical incinerator equipped with an afterburner
and scrubber.[1]

Visualizations
Chemical Structure

Caption: Chemical structure of 4-Chloro-2-fluoroiodobenzene.

Safe Handling Workflow
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Caption: A workflow for the safe handling of 4-Chloro-2-fluoroiodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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